REACTION_CXSMILES
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[C:1]1([SH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].[Br:10][C:11]([F:17])([F:16])[C:12](Br)([F:14])[F:13].O>CN(C=O)C>[Br:10][C:11]([F:17])([F:16])[C:12]([S:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)([F:14])[F:13] |f:1.2|
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Name
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Quantity
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10.2 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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BrC(C(F)(F)Br)(F)F
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Name
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Quantity
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150 mL
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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-50 °C
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Type
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CUSTOM
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Details
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The mixture was then stirred at this temperature for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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In a three-necked round-bottomed flask placed under nitrogen
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Type
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CUSTOM
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Details
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topped with a dry-ice condenser and a dropping funnel
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Type
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STIRRING
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Details
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The mixture was then stirred for 2 h at this temperature
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Duration
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2 h
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Type
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CUSTOM
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Details
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1 h
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Duration
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1 h
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Type
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CUSTOM
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Details
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at ambient temperature
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl ether (3×100 ml)
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Type
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WASH
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Details
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The organic phases were washed with water (3×100 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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CUSTOM
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Details
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After evaporation of the solvent
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Type
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DISTILLATION
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Details
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the residue was purified by distillation under reduced pressure (99° C./40 mmHg)
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Reaction Time |
20 min |
Name
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Type
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product
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Smiles
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BrC(C(F)(F)SC1=CC=CC=C1)(F)F
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Name
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Type
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product
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Smiles
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Type | Value | Analysis |
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AMOUNT: MASS | 26.07 g | |
YIELD: PERCENTYIELD | 90% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |